5-(2-hydroxyethyl)-2-benzofuran-1(3H)-one
Cat. No. B8779486
M. Wt: 178.18 g/mol
InChI Key: RDESXHSSRWYMNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673920B2
Procedure details
5-allyl-2-benzofuran-1(3H)-one (1.53 g, 8.78 mmol) was dissolved in methanol (30 mL). THF was added to solubilize the starting material. The resulting mixture was cooled in a dry ice acetone bath (−78° C.) and ozone was bubbled into the reaction until the color of the mixture changed to orange. Nitrogen was bubbled into the reaction for one minute to remove the excess ozone. Sodium borohydride (0.65 g, 2.9 mmol) was added at −78° C., and the reaction mixture was allowed to warm to ambient temperature. The reaction mixture was concentrated part way and then taken up in ethyl acetate and water. The layers were separated and the organic layer was washed with brine, dried over magnesium sulfate, filtered, and concentrated to provide 5-(2-hydroxyethyl)-2-benzofuran-1(3H)-one.
Name
ozone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:4]1[CH:13]=[CH:12][C:7]2[C:8](=[O:11])[O:9][CH2:10][C:6]=2[CH:5]=1)[CH:2]=C.C1C[O:17]CC1.O=[O+][O-].[BH4-].[Na+]>CO>[OH:17][CH2:2][CH2:1][C:4]1[CH:13]=[CH:12][C:7]2[C:8](=[O:11])[O:9][CH2:10][C:6]=2[CH:5]=1 |f:3.4|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
1.53 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C=C)C1=CC2=C(C(OC2)=O)C=C1
|
|
Name
|
|
|
Quantity
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30 mL
|
|
Type
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solvent
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Smiles
|
CO
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Step Two
|
Name
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C1CCOC1
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Step Three
|
Name
|
ozone
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
O=[O+][O-]
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Step Four
|
Name
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|
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Quantity
|
0.65 g
|
|
Type
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reactant
|
|
Smiles
|
[BH4-].[Na+]
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Conditions
Temperature
|
Control Type
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AMBIENT
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
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was bubbled into the reaction until the color of the mixture
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CUSTOM
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Type
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CUSTOM
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|
Details
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Nitrogen was bubbled into the reaction for one minute
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|
Duration
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1 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to remove the excess ozone
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The reaction mixture was concentrated part way
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The layers were separated
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WASH
|
Type
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WASH
|
|
Details
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the organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
OCCC1=CC2=C(C(OC2)=O)C=C1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
